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Compound of Interest

Compound Name: AM-8123

Cat. No.: B12415121

For Researchers, Scientists, and Drug Development
Professionals

AM-8123 is a potent and orally active small-molecule agonist for the apelin receptor (APJ), a
G-protein coupled receptor.[1][2] It is under investigation as a potential therapeutic agent for
cardiovascular diseases, particularly heart failure.[1][2] AM-8123 mimics the action of the
endogenous ligand apelin, promoting Ga protein activation and inhibiting forskolin-stimulated
cAMP production.[1] Activation of the APJ receptor by AM-8123 also leads to B-arrestin
recruitment and subsequent receptor internalization.[3][4]

Mechanism of Action and Signaling Pathway

AM-8123 acts as a selective agonist at the apelin receptor (APJ). Upon binding, it triggers a
cascade of intracellular signaling events. The primary mechanism involves the activation of Ga
proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular
cyclic AMP (cAMP) levels.[1] Furthermore, AM-8123 stimulates the phosphorylation of
downstream protein kinases, notably Extracellular signal-Regulated Kinase (ERK) and Protein
Kinase B (AKT), which are crucial mediators of cellular processes like cell growth, proliferation,
and survival.[5][6][7] The activation of these pathways is believed to underlie the beneficial
cardiovascular effects observed with AM-8123 administration.[5][7] The binding of AM-8123 to
the APJ receptor also promotes the recruitment of 3-arrestin, leading to receptor internalization

and modulation of downstream signaling.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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